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Compound of Interest

Compound Name: Relebactam

CAS No.: 1174020-13-3

Cat. No.: B15564724

Get Quote

Welcome to the Relebactam Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on preventing

the degradation of Relebactam during experiments. Here you will find troubleshooting guides,

frequently asked questions (FAQs), and detailed protocols to ensure the integrity of your

experimental results.

Troubleshooting Guide: Common Issues with
Relebactam Stability
This guide addresses specific issues that may arise during the handling and use of

Relebactam in a laboratory setting.
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Problem Potential Cause Recommended Solution

Inconsistent or unexpected

experimental results.

Degradation of Relebactam in

solution.

Prepare fresh solutions of

Relebactam for each

experiment whenever possible.

If using a stock solution,

ensure it has been stored

correctly and is within its

stability window.[1] Visually

inspect solutions for any

cloudiness or particulate

matter before use.

Improper storage of

Relebactam powder.

Store Relebactam sodium

powder in a tightly sealed

container in a dry, dark place.

For short-term storage, 0-4°C

is recommended. For long-

term storage, -20°C is the

advised temperature.[1]

Precipitation observed in

Relebactam solutions.

Poor solubility in the chosen

solvent.

Relebactam sodium is soluble

in water and DMSO. If

precipitation is observed,

gentle warming or sonication

may aid dissolution. For in vivo

studies, specific formulation

protocols should be followed.

Use of incompatible solvents

or buffers.

There is limited public data on

the compatibility of

Relebactam with a wide range

of laboratory reagents. It is

advisable to perform small-

scale compatibility tests if you

are using a novel solvent

system.[1]

Loss of Relebactam activity

over time in an ongoing

Hydrolysis or other

degradation in aqueous

The stability of Relebactam in

solution is critical for
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experiment. solution. experimental accuracy. For its

co-formulation,

RECARBRIO™, the diluted

solution is stable for at least 2

hours at room temperature (up

to 30°C) and for at least 24

hours when refrigerated at 2°C

to 8°C.[1][2] Avoid prolonged

exposure of solutions to

ambient temperatures.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for Relebactam sodium powder?

For short-term storage (days to weeks), it is recommended to keep Relebactam sodium

powder in a dry, dark place at 0 - 4°C. For long-term storage (months to years), the

recommended temperature is -20°C. The container should be kept tightly closed in a dry and

well-ventilated area.

2. How should I prepare and store stock solutions of Relebactam?

Relebactam is soluble in DMSO at concentrations up to 70 mg/mL. When preparing stock

solutions, it is advisable to use fresh, high-quality solvents. To prevent degradation from

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes and store them at -20°C or -80°C. Stored at -80°C, the stock solution can

be stable for up to two years, and at -20°C, for up to one year.

3. What is the stability of Relebactam in aqueous solutions?

While specific data for Relebactam alone is limited, information on its co-formulation,

RECARBRIO™ (imipenem, cilastatin, and relebactam), provides some guidance. Once

reconstituted and diluted, the solution is stable for at least 2 hours at room temperature (up to

30°C) and for at least 24 hours when refrigerated (2°C to 8°C). It is important not to freeze

aqueous solutions of RECARBRIO™. Extended stability studies on the co-formulation have
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shown it to be stable for up to 12 hours at room temperature in certain infusion bags and up to

108 hours when refrigerated.

4. What are the known degradation pathways for Relebactam?

Relebactam is a diazabicyclooctane (DBO) β-lactamase inhibitor. Its mechanism involves the

formation of a stable acyl-enzyme intermediate with the β-lactamase enzyme. While this

complex is stable, the primary non-enzymatic degradation pathway for similar molecules, β-

lactams, is hydrolysis of the core ring structure. Forced degradation studies on the combination

product containing Relebactam have been performed under acidic, basic, oxidative, and

thermal stress conditions, though specific degradation products of Relebactam have not been

detailed in the public literature.

5. Is Relebactam compatible with common laboratory reagents?

As part of RECARBRIO™, Relebactam has been tested for compatibility with several

injectable drugs and is compatible with dexmedetomidine, dopamine, epinephrine, fentanyl,

heparin, midazolam, norepinephrine, and phenylephrine in 5% Dextrose Injection or 0.9%

Sodium Chloride Injection. It is physically incompatible with propofol in these diluents. There is

limited public data on the compatibility of Relebactam with a wide range of laboratory buffers

and solvents. Therefore, it is recommended to perform small-scale compatibility tests before

mixing Relebactam with other reagents.

Data on Relebactam Stability and Storage
The following tables summarize the available quantitative data regarding the stability and

storage of Relebactam.

Table 1: Recommended Storage Conditions for Relebactam Sodium Powder

Storage Duration Temperature Additional Conditions

Short-term (days to weeks) 0 - 4°C Dry and dark place

Long-term (months to years) -20°C Dry and dark place

Table 2: Stability of Relebactam in Solution (as part of RECARBRIO™)
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Storage Condition Duration of Stability Vehicle/Container

Room Temperature (up to

30°C)
At least 2 hours

Reconstituted and diluted

solution

Refrigerated (2°C to 8°C) At least 24 hours
Reconstituted and diluted

solution

Room Temperature Up to 12 hours Certain infusion bags

Refrigerated Up to 108 hours Certain infusion bags

Experimental Protocols
Protocol for Assessing Relebactam Stability in an Aqueous Buffer

This protocol outlines a general method for evaluating the stability of Relebactam in a specific

buffer solution over time using High-Performance Liquid Chromatography (HPLC).

1. Materials:

Relebactam sodium powder
High-purity water (HPLC grade)
Selected buffer components (e.g., phosphate, Tris-HCl)
HPLC system with a UV detector
C18 HPLC column
Mobile phase (e.g., acetonitrile and a phosphate buffer, pH adjusted)
Temperature-controlled incubator or water bath
pH meter

2. Preparation of Relebactam Solution:

Prepare the desired aqueous buffer and adjust the pH to the target value.
Accurately weigh Relebactam sodium powder and dissolve it in the buffer to a known
concentration (e.g., 1 mg/mL).
Filter the solution through a 0.22 µm filter to remove any particulates.

3. Stability Study Setup:
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Aliquot the Relebactam solution into several vials.
Store the vials at the desired temperature(s) (e.g., 4°C, 25°C, 40°C).
At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove a vial from each temperature
condition.

4. HPLC Analysis:

Set up the HPLC system with a suitable C18 column and mobile phase. A gradient or
isocratic method may be used to achieve good separation of Relebactam from potential
degradants.
Equilibrate the column until a stable baseline is achieved.
Inject a known volume of the Relebactam sample from each time point.
Monitor the elution profile at a suitable UV wavelength (e.g., around 210 nm).
Record the peak area of the intact Relebactam.

5. Data Analysis:

Calculate the percentage of Relebactam remaining at each time point relative to the initial
concentration (time 0).
Plot the percentage of Relebactam remaining versus time for each temperature to
determine the degradation kinetics.
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Workflow for Relebactam Stability Testing.
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Key Factors for Ensuring Relebactam Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. merckconnect.com [merckconnect.com]

To cite this document: BenchChem. [Relebactam Technical Support Center: Strategies for
Experimental Stability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564724/docs#relebactam-technical-support-
center-strategies-for-experimental-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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